Cas no 192433-20-8 (Cyclohexanecarboxylicacid, 1-methyl-3-oxo-, (1R)-)

• Product Name: Cyclohexanecarboxylicacid, 1-methyl-3-oxo-, (1R)-
• CAS No: 192433-20-8
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 116176
• PubChem ID: 10820816
• Update Time: 2025-04-18

Cyclohexanecarboxylicacid, 1-methyl-3-oxo-, (1R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 1-methyl-3-oxo-, (1R)-
• (1R)-1-methyl-3-oxocyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)- (9CI)
• CTK0H1464
• DTXSID00445290
• 192433-20-8
• Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI)

• Inchi： 1S/C8H12O3/c1-8(7(10)11)4-2-3-6(9)5-8/h2-5H2,1H3,(H,10,11)/t8-/m1/s1
• InChI Key： DTHOYTSHAJQOCX-MRVPVSSYSA-N
• SMILES： O=C1CCC[C@](C(=O)O)(C)C1

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37